Cas no 7459-46-3 (1,1,2-triethyl ethane-1,1,2-tricarboxylate)

• Product Name: 1,1,2-triethyl ethane-1,1,2-tricarboxylate
• CAS No: 7459-46-3
• MF: C₁₁H₁₈O₆
• MW: 246.257024288177
• MDL: MFCD00009154
• CID: 47481
• PubChem ID: 81961
• Update Time: 2025-05-19

1,1,2-triethyl ethane-1,1,2-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• Triethyl ethane-1,1,2-tricarboxylate
• 1,1,2-Ethanetricarboxylic acid triethyl ester
• Triethyl 1,1,2-ethanetricarboxylate
• 1,1,2-Ethanetricarboxylic Acid 1,1,2-Triethyl Ester
• Diethyl 2-(Ethoxycarbonyl)butanedioate
• 2-(Ethoxycarbonyl)butanedioic Acid Diethyl Ester
• Ethane-1,1,2-tricarboxylic acid triethyl ester
• 1,1,2-Ethanetricarboxylic acid, triethyl ester
• 2-ethoxycarbonyl-succinic acid diethyl ester
• Triethyl ethane tricarboxylate
• Triethyl ethane-1,2,2-tricarboxylate
• 1,1,2-triethyl ethane-1,1,2-tricarboxylate
• TVWZLLYAJDSSCJ-UHFFFAOYSA-N
• Ethane-1,1,2-tricarboxylic acid, triethyl ester
• diethyl 2-(ethoxycarbonyl)butane-1,4-d
• DS-16723
• Triethyl 1,1,2 -ethanetricarboxylate
• NSC78463
• InChI=1/C11H18O6/c1-4-15-9(12)7-8(10(13)16-5-2)11(14)17-6-3/h8H,4-7H2,1-3H
• 7459-46-3
• NS00037633
• AMY15438
• FT-0605977
• EINECS 231-235-9
• AI3-03323
• 1,1,2-Tricarbethoxyethane
• Ethane-1,2-tricarboxylic acid, triethyl ester
• 1,2-Tricarbethoxyethane
• AKOS000265555
• SY024714
• SCHEMBL430204
• Diethyl-2-carbethoxysuccinate
• Triethyl ethane-1,2-tricarboxylate
• DTXSID70225561
• triethyl 1,1,2-ethane tricarboxylate
• CS-W002048
• 1,2-Ethanetricarboxylic acid, triethyl ester
• BB 0243392
• K6LNB6UH4U
• MFCD00009154
• Z1424561446
• NSC 78463
• EN300-109415
• NSC-78463
• 1,1,2-Ethanetricarboxylic acid, 1,1,2-triethyl ester
• T2431
• Triethyl 1,1,2-ethanetricarboxylate, 99%
• Triethyl 1,1,2-Ethanetricarboxylate,97%

• MDL： MFCD00009154
• Inchi： 1S/C11H18O6/c1-4-15-9(12)7-8(10(13)16-5-2)11(14)17-6-3/h8H,4-7H2,1-3H3
• InChI Key： TVWZLLYAJDSSCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CC(=O)OCC)=O
• BRN： 1796294

Computed Properties

• Exact Mass: 246.11000
• Monoisotopic Mass: 246.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.074 g/mL at 25 °C(lit.)
• Boiling Point: 165°C/17mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.429(lit.)
• PSA: 78.90000
• LogP: 0.68200
• Solubility: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,1,2-triethyl ethane-1,1,2-tricarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,1,2-triethyl ethane-1,1,2-tricarboxylate

1,1,2-Triethyl Ethane-1,1,2-Tricarboxylate (CAS No. 7459-46-3): An Overview

1,1,2-Triethyl ethane-1,1,2-tricarboxylate (CAS No. 7459-46-3) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its tricarboxylate functionality and triethyl substituents, which confer it with a range of interesting chemical properties and potential applications.

The molecular structure of 1,1,2-triethyl ethane-1,1,2-tricarboxylate consists of a central ethane backbone with three carboxylic acid groups and three ethyl substituents. This arrangement provides a balance between hydrophilic and hydrophobic properties, making it an attractive candidate for various chemical reactions and material formulations. The compound's high degree of functionalization allows for a wide range of derivatization possibilities, which can be tailored to specific applications.

Recent research has highlighted the potential of 1,1,2-triethyl ethane-1,1,2-tricarboxylate in the development of novel materials and pharmaceutical intermediates. For instance, studies have shown that this compound can serve as a building block for the synthesis of complex organic molecules with enhanced stability and reactivity. Its ability to undergo selective transformations under mild conditions makes it particularly useful in the design of multifunctional materials and drug delivery systems.

In the context of organic synthesis, 1,1,2-triethyl ethane-1,1,2-tricarboxylate has been utilized as a key intermediate in the preparation of various functionalized compounds. Its tricarboxylate groups can be selectively modified through esterification, amidation, and other reactions to produce a diverse array of derivatives. These derivatives have found applications in areas such as polymer science, where they can be used to create polymers with tailored properties for specific industrial or biomedical uses.

The pharmaceutical industry has also shown interest in 1,1,2-triethyl ethane-1,1,2-tricarboxylate. Recent studies have explored its potential as a prodrug precursor or as a component in drug delivery systems. The compound's ability to form stable complexes with metal ions and its biocompatibility make it a promising candidate for developing targeted drug delivery mechanisms. Additionally, its structural features allow for the incorporation of therapeutic agents into the molecule itself or into larger molecular assemblies.

In materials science, 1,1,2-triethyl ethane-1,1,2-tricarboxylate has been investigated for its role in the formation of supramolecular structures. These structures can exhibit unique physical and chemical properties due to the specific interactions between the carboxylic acid groups and other functional groups. Supramolecular assemblies based on this compound have been used to create stimuli-responsive materials that can change their properties in response to external stimuli such as pH changes or temperature variations.

The environmental impact of 1,1,2-triethyl ethane-1,1,2-tricarboxylate is another area of active research. Studies have focused on understanding its biodegradability and potential environmental fate. Preliminary findings suggest that the compound is relatively stable under typical environmental conditions but can be broken down by microbial processes over time. This information is crucial for assessing its suitability for large-scale applications and ensuring its safe use in various industries.

In conclusion, 1,1,2-triethyl ethane-1,1,2-tricarboxylate (CAS No. 7459-46-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure and versatile chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and insights into its behavior, the importance of this compound is likely to grow even further.